3-(4-bromo-2-ethylphenyl)oxetan-3-amine hydrochloride
Overview
Description
3-(4-bromo-2-ethylphenyl)oxetan-3-amine hydrochloride, commonly known as BEPAH, is an organic compound that has been used in a variety of scientific research applications. It is an important tool for researchers due to its wide range of properties, including its ability to act as a reagent in chemical reactions. BEPAH has been used in the synthesis of a variety of compounds, including drugs, and has been studied for its potential therapeutic applications.
Scientific Research Applications
BEPAH has been used in a variety of scientific research applications. It is often used as a reagent in chemical reactions, as it is able to act as a catalyst in a variety of different reactions. BEPAH has been used in the synthesis of a variety of compounds, including drugs, and has been studied for its potential therapeutic applications. It has also been used in the synthesis of other organic compounds, such as dyes and pigments.
Mechanism of Action
The mechanism of action of BEPAH is not fully understood. It is believed that the compound acts as a catalyst in chemical reactions, allowing for the synthesis of a variety of compounds. It is also believed to act as an inhibitor of certain enzymes, which can affect the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of BEPAH are not fully understood. It is believed to act as an inhibitor of certain enzymes, which can affect the biochemical and physiological effects of the compound. It has also been studied for its potential therapeutic applications, but the results of these studies are inconclusive.
Advantages and Limitations for Lab Experiments
The advantages of using BEPAH in laboratory experiments include its ability to act as a catalyst in chemical reactions, its low cost, and its ability to act as an inhibitor of certain enzymes. The limitations of using BEPAH in laboratory experiments include its potential toxicity and its lack of specificity for certain reactions.
Future Directions
Future research on BEPAH could focus on further elucidating its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted on its potential therapeutic applications and its potential toxicity. Other possible future directions for research include studying the synthesis of other organic compounds using BEPAH, as well as exploring its potential uses in drug delivery systems.
Synthesis Methods
BEPAH is synthesized through a reaction of 4-bromo-2-ethylphenol and oxetan-3-amine. This reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethylsulfoxide (DMSO). The reaction is catalyzed by an acid such as hydrochloric acid (HCl) or trifluoroacetic acid (TFA). The reaction is typically heated to a temperature of 80-90°C for several hours. After the reaction is complete, the resulting product is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromo-2-ethylphenyl)oxetan-3-amine hydrochloride involves the reaction of 4-bromo-2-ethylphenol with epichlorohydrin to form 3-(4-bromo-2-ethylphenyl)oxirane. This intermediate is then reacted with ammonia to form 3-(4-bromo-2-ethylphenyl)oxetan-3-amine, which is subsequently converted to its hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "4-bromo-2-ethylphenol", "Epichlorohydrin", "Ammonia", "Hydrochloric acid" ], "Reaction": [ { "Reactants": "4-bromo-2-ethylphenol, NaOH, epichlorohydrin", "Conditions": "Room temperature, stirring", "Products": "3-(4-bromo-2-ethylphenyl)oxirane, NaCl, H2O" }, { "Reactants": "3-(4-bromo-2-ethylphenyl)oxirane, ammonia", "Conditions": "Room temperature, stirring", "Products": "3-(4-bromo-2-ethylphenyl)oxetan-3-amine" }, { "Reactants": "3-(4-bromo-2-ethylphenyl)oxetan-3-amine, hydrochloric acid", "Conditions": "Room temperature, stirring", "Products": "3-(4-bromo-2-ethylphenyl)oxetan-3-amine hydrochloride" } ] } | |
CAS RN |
2758003-19-7 |
Product Name |
3-(4-bromo-2-ethylphenyl)oxetan-3-amine hydrochloride |
Molecular Formula |
C11H15BrClNO |
Molecular Weight |
292.6 |
Purity |
95 |
Origin of Product |
United States |
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